![molecular formula C15H13N3O2 B215401 1-{[(1E)-(3-hydroxyphenyl)methylene]amino}-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile](/img/structure/B215401.png)
1-{[(1E)-(3-hydroxyphenyl)methylene]amino}-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
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Overview
Description
1-{[(1E)-(3-hydroxyphenyl)methylene]amino}-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, also known as HPMC, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of dihydropyridine derivatives, which are known for their diverse pharmacological activities.
Mechanism of Action
The mechanism of action of 1-{[(1E)-(3-hydroxyphenyl)methylene]amino}-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is not fully understood, but it is believed to involve the modulation of various cellular pathways and signaling cascades. Some studies have suggested that this compound may act as a free radical scavenger, thereby reducing oxidative stress and inflammation in cells.
Biochemical and Physiological Effects
This compound has been shown to exert various biochemical and physiological effects in vitro and in vivo. For example, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Additionally, this compound has been shown to reduce the production of pro-inflammatory cytokines in cells, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-{[(1E)-(3-hydroxyphenyl)methylene]amino}-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile in lab experiments is its relatively low cost and easy availability. Additionally, this compound has been shown to exhibit a wide range of pharmacological activities, making it a versatile tool for researchers. However, one of the main limitations of using this compound is its potential toxicity, which may limit its use in certain experimental settings.
Future Directions
There are several potential future directions for research on 1-{[(1E)-(3-hydroxyphenyl)methylene]amino}-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile. For example, further studies could explore the mechanisms underlying its pharmacological activities, as well as its potential applications in the treatment of various diseases. Additionally, new synthetic methods could be developed to improve the yield and purity of this compound, making it more accessible to researchers. Finally, studies could investigate the potential synergistic effects of this compound with other compounds, which may enhance its therapeutic potential.
Synthesis Methods
The synthesis of 1-{[(1E)-(3-hydroxyphenyl)methylene]amino}-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile involves the condensation of 3-hydroxybenzaldehyde, malononitrile, and methyl acetoacetate in the presence of a catalyst such as piperidine. This reaction leads to the formation of a yellow crystalline product, which is then purified and characterized using various analytical techniques such as NMR spectroscopy.
Scientific Research Applications
1-{[(1E)-(3-hydroxyphenyl)methylene]amino}-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has been extensively studied for its potential applications in scientific research, particularly in the field of drug discovery. This compound has been shown to exhibit a wide range of pharmacological activities, including antioxidant, anti-inflammatory, and antimicrobial effects.
properties
Molecular Formula |
C15H13N3O2 |
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Molecular Weight |
267.28 g/mol |
IUPAC Name |
1-[(E)-(3-hydroxyphenyl)methylideneamino]-4,6-dimethyl-2-oxopyridine-3-carbonitrile |
InChI |
InChI=1S/C15H13N3O2/c1-10-6-11(2)18(15(20)14(10)8-16)17-9-12-4-3-5-13(19)7-12/h3-7,9,19H,1-2H3/b17-9+ |
InChI Key |
NBMJWRUUKNHYGZ-RQZCQDPDSA-N |
Isomeric SMILES |
CC1=CC(=C(C(=O)N1/N=C/C2=CC(=CC=C2)O)C#N)C |
SMILES |
CC1=CC(=C(C(=O)N1N=CC2=CC(=CC=C2)O)C#N)C |
Canonical SMILES |
CC1=CC(=C(C(=O)N1N=CC2=CC(=CC=C2)O)C#N)C |
Origin of Product |
United States |
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